Cas no 1323-39-3 (1,2-Propylene Glycol Monostearate)

• Product Name: 1,2-Propylene Glycol Monostearate
• CAS No: 1323-39-3
• MF: C₂₁H₄₂O₃
• MW: 342.5564
• MDL: MFCD00021902
• CID: 94241
• PubChem ID: 253661916
• Update Time: 2025-06-25

1,2-Propylene Glycol Monostearate Chemical and Physical Properties

Names and Identifiers

• Propylene glycol monostearate
• noca
• teginp
• crill26
• nonex32
• dragil-p
• EMP 1800
• monosteol
• atlasg924
• usafke-13
• cerasyntpn
• PROPYLENE GLYCOL FATTY ACIDATE
• Hydroxypropyl Stearate
• Stearic Acid Hydroxypropyl Ester
• stearic acid, monoester with 1,2-propanediol
• Octadecanoic acid monoester with 1,2-propanediol
• Stearic acid ester with 1,2-propanediol
• 1,2-Propanediol monostearate
• 1,2-Propylene glycol monostearate
• Aldo PGHMS
• Atlas G 2158
• Atlas G 922
• Cerasynt PA
• Dragil P
• Emalex PGMS
• Emcol PS 50
• Emcol PS 50RHP
• Emerest 2381
• BPMS
• Hydroxypropyl Stearate (contains ca. 35% Monopalmitate)
• Stearic Acid Hydroxypropyl Ester (contains ca. 35% Monopalmitate)
• 1,2-propanediol, monostearate
• atlas g 924
• Cerasynt PN
• Crill 26
• 2-Hydroxypropyl stearate
• Propylene glycol stearate
• 2-hydroxypropyl octadecanoate
• Prostearin
• Pegosperse PS
• Monosteol TG
• Tegin P
• Propylene glycol 1-monostearate
• Octadecanoic acid, 2-hydroxypropyl ester
• Nonex 32
• Octadecanoic acid, monoester with 1,2-propanediol
• Noca (VAN)
• Propyleneglycol stearate
• Propylene glycol octadecanoate
• Propylen
• Tox21_111724
• Propylene glycol stearic acid ester
• EINECS 215-354-3
• DTXSID30872292
• AI3-00975
• 1, 2-Propylene glycol monostearate
• DSSTox_GSID_27381
• NS00041805
• LMFA07011008
• UNII-32I3MRN561
• CHEBI:177857
• 1,2-PROPANEDIOL, 1-STEARATE
• Propylene glycol monostearate, tech grade
• STEARIC ACID, 2-HYDROXYPROPYL ESTER
• Q27256176
• NCGC00159505-02
• E74410
• UNII-MZM1I680W0
• (+/-)-1,2-PROPANEDIOL, 1-STEARATE
• CAS-1323-39-3
• Propylene glycol palmitostearate
• CHEMBL1551666
• Propylene glycol monostearate [NF]
• MFCD00021902
• Stearic acid, monoester with propane-1,2-diol
• 142-75-6
• NCGC00159505-03
• 1,2-Propanediol monooctadecanoate
• 1323-39-3
• Emcol PS-50 RHP
• FEMA No. 2942
• Octadecanoic acid,2-hydroxypropyl ester
• FKOKUHFZNIUSLW-UHFFFAOYSA-N
• DSSTox_RID_78430
• AKOS015913883
• EINECS 205-557-5
• 8028-46-4
• Propylene glycol 1-stearate
• NSC 4841
• MZM1I680W0
• Propylene glycol, monostearate
• FEMA NO. 4208
• FEMA 2942
• 32I3MRN561
• DSSTox_CID_7381
• SCHEMBL35521
• propyleneglycolmonostearate
• Propylene glycol monooctadecanoate
• 1-PROPYLENE GLYCOL MONOSTEARATE
• 1,2-Propylene Glycol Monostearate

• MDL： MFCD00021902
• Inchi： 1S/C21H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-19-20(2)22/h20,22H,3-19H2,1-2H3
• InChI Key： FKOKUHFZNIUSLW-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])(C([H])([H])[H])O[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 360.32412
• Monoisotopic Mass: 342.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White or light yellow liquid
• Density: 0,88 g/cm3
• Melting Point: 41.0 to 48.0 deg-C
• Boiling Point: 196°C 91mm
• Refractive Index: 1.5192 (estimate)
• PSA: 77.76
• LogP: 5.69200
• FEMA: 4208 | PROPYLENE GLYCOL MONO- AND DIESTERS OF FATTY ACIDS
• Solubility: Soluble in ethanol, ethyl acetate, chloroform and other organic solvents, insoluble in water

1,2-Propylene Glycol Monostearate Security Information

• Safety Instruction： 24/25
• RTECS：WI4550000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Propylene Glycol Monostearate

Professional Introduction to 1,2-Propylene Glycol Monostearate (CAS No. 1323-39-3) in Modern Chemical and Pharmaceutical Applications

1,2-Propylene Glycol Monostearate, with the chemical formula C₁₈H₃₆O₄ and CAS number 1323-39-3, is a widely utilized compound in the chemical and pharmaceutical industries. This esterase-derived lipid derivative is celebrated for its versatile applications, ranging from excipients in drug formulations to emulsifiers in cosmetic products. The compound’s unique molecular structure, featuring a polyether backbone linked to a stearic acid moiety, endows it with exceptional solubility properties and thermal stability, making it indispensable in various industrial processes.

The synthesis of 1,2-Propylene Glycol Monostearate typically involves the esterification of stearic acid with 1,2-propanediol under controlled conditions. This reaction is catalyzed by lipases or other enzymatic systems, ensuring high selectivity and minimal byproduct formation. Recent advancements in biocatalysis have further refined this process, allowing for greener and more sustainable production methods. These innovations align with the growing demand for environmentally friendly alternatives in chemical manufacturing.

In the pharmaceutical sector, 1,2-Propylene Glycol Monostearate serves as an excipient that enhances drug solubility and bioavailability. Its amphiphilic nature makes it an effective emulsifier, facilitating the formulation of stable suspensions and emulsions. A notable application is its use in oral and injectable formulations where it improves the dispersion of hydrophobic drugs. Recent clinical trials have demonstrated its efficacy in enhancing the absorption of poorly soluble compounds, thereby improving therapeutic outcomes.

The cosmetic industry also benefits significantly from 1,2-Propylene Glycol Monostearate due to its moisturizing and stabilizing properties. It is commonly found in creams, lotions, and serums where it acts as a humectant and emulsifier. The compound’s ability to form stable microemulsions ensures that skincare products maintain their texture and efficacy over time. Furthermore, its compatibility with various active ingredients makes it a preferred choice for formulating advanced cosmetic solutions.

Recent research has explored the potential of 1,2-Propylene Glycol Monostearate as a carrier for nucleic acid delivery systems. Its biocompatibility and ability to form stable nanoparticles make it an attractive candidate for gene therapy applications. Studies have shown that lipid-based nanoparticles encapsulated with 1,2-Propylene Glycol Monostearate can effectively deliver mRNA or siRNA to target cells, offering promising avenues for treating genetic disorders.

The compound’s role in nanotechnology extends beyond drug delivery. It is utilized as a surfactant in the preparation of quantum dot nanoparticles, enhancing their dispersion and stability. These quantum dots are widely used in diagnostic imaging and optoelectronic devices due to their superior luminescence properties. The incorporation of 1,2-Propylene Glycol Monostearate significantly improves the performance of these nanomaterials.

Sustainability remains a key focus in the production of 1,2-Propylene Glycol Monostearate. Researchers are investigating renewable feedstocks such as microbial oils to replace traditional petrochemical sources. These efforts not only reduce environmental impact but also align with global initiatives toward sustainable chemistry. The development of eco-friendly production methods ensures that the demand for this compound can be met responsibly without compromising quality or performance.

The future prospects of 1,2-Propylene Glycol Monostearate are vast and multifaceted. As research continues to uncover new applications in biomedicine and materials science, its importance is set to grow exponentially. The compound’s adaptability and efficacy make it a cornerstone in modern chemical applications, driving innovation across multiple industries.